
Application Notes and Protocols for ONPG
Stock Solution Preparation

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: ONPG

CAS No.: 28347-45-7

Cat. No.: B10762244

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ortho-Nitrophenyl-β-D-galactopyranoside (ONPG) is a widely used chromogenic substrate for

the detection of β-galactosidase activity. The enzyme catalyzes the hydrolysis of ONPG into

galactose and ortho-nitrophenol, a yellow compound that can be quantified by measuring its

absorbance at 420 nm. This property makes ONPG an invaluable tool in molecular biology,

microbiology, and biochemistry, particularly for reporter gene assays, enzyme kinetics studies,

and microbiological identification tests.

Proper preparation and storage of the ONPG stock solution are critical for obtaining accurate

and reproducible experimental results. These application notes provide a detailed protocol for

the preparation, quality control, and storage of ONPG stock solutions for laboratory use.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the preparation and

storage of ONPG stock solutions.
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Parameter Value Notes

Stock Solution Concentration 3 mg/mL to 20.5 mg/mL

A common concentration for

aqueous stock solutions is 4

mg/mL.[1][2][3]

Solvents

Water, Phosphate Buffer (e.g.,

100 mM, pH 7.0-7.3), DMSO,

Ethanol

Solubility in water is

approximately 8.33 mg/mL,

which can be enhanced with

gentle warming.[4][5]

Storage Temperature
2-8°C (short-term), -20°C or

-80°C (long-term)

Long-term storage at -20°C is

suitable for up to one year,

while -80°C can extend

stability to two years.[4]

Shelf Life (in solution)

Up to 1-2 years under proper

long-term storage conditions.

[4]

Aqueous solutions should be

made fresh or sterile-filtered

for storage.[2][4] Repeated

freeze-thaw cycles should be

avoided.[4]

Working Concentration

Varies by assay; e.g., 0.665

mg/mL for some β-

galactosidase assays.[6]

The stock solution is typically

diluted into an appropriate

assay buffer.

Absorbance Maximum 405-420 nm

The hydrolyzed product, o-

nitrophenol, is measured in

this range.[2][7][8]

Experimental Protocols
Protocol 1: Preparation of Aqueous ONPG Stock Solution (4 mg/mL)

This protocol describes the preparation of a 4 mg/mL ONPG stock solution in phosphate buffer,

suitable for most standard β-galactosidase assays.

Materials:

o-Nitrophenyl-β-D-galactopyranoside (ONPG) powder
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Sodium phosphate dibasic (Na₂HPO₄)

Sodium phosphate monobasic (NaH₂PO₄)

Nuclease-free water

0.22 µm sterile syringe filter

Sterile conical tubes or vials for storage

Magnetic stirrer and stir bar

pH meter

Procedure:

Prepare 0.1 M Phosphate Buffer (pH 7.0):

Prepare a 0.1 M solution of Na₂HPO₄ and a 0.1 M solution of NaH₂PO₄ in nuclease-free

water.

To create the pH 7.0 buffer, mix the two solutions, typically starting with the Na₂HPO₄

solution and adding the NaH₂PO₄ solution until the desired pH is reached.[3] Monitor the

pH using a calibrated pH meter.

Dissolve ONPG:

Weigh out the required amount of ONPG powder to achieve a final concentration of 4

mg/mL (e.g., 40 mg of ONPG for 10 mL of buffer).

Add the ONPG powder to the 0.1 M phosphate buffer.

Place the container on a magnetic stirrer and stir until the ONPG is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) can aid dissolution, but do not boil.[8][9]

Sterilization and Aliquoting:
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Once fully dissolved, sterile-filter the ONPG solution using a 0.22 µm syringe filter into a

sterile container.[4] This is crucial for preventing microbial growth during storage,

especially for aqueous solutions.

Aliquot the sterile stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes or cryovials. This minimizes contamination and avoids repeated freeze-thaw cycles.

[4]

Storage:

For short-term use (a few days), the solution can be stored at 2-8°C, protected from light.

[10]

For long-term storage, store the aliquots at -20°C or -80°C.[4]

Protocol 2: Quality Control of ONPG Stock Solution

A simple quality control check should be performed to ensure the integrity of the prepared stock

solution.

Procedure:

Visual Inspection: The freshly prepared ONPG stock solution should be colorless to very

pale yellow.[9][11] A distinct yellow color indicates the presence of o-nitrophenol, suggesting

degradation of the ONPG. Such a solution should be discarded.[11]

Functional Test (Optional but Recommended):

Perform a mock β-galactosidase assay.

Prepare two reactions: a negative control (assay buffer and ONPG solution) and a positive

control (assay buffer, ONPG solution, and a known concentration of β-galactosidase).

Incubate as per a standard assay protocol (e.g., 37°C).[1]

The negative control should remain colorless, while the positive control should develop a

yellow color, confirming the substrate's activity.
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Caption: Workflow for the preparation and quality control of ONPG stock solution.
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Caption: Enzymatic hydrolysis of ONPG by β-galactosidase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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